Cas no 171422-85-8 (Otophylloside B 4'''-O-Beta-D-Cymaropyranoside)

• Product Name: Otophylloside B 4'''-O-Beta-D-Cymaropyranoside
• CAS No: 171422-85-8
• MF: C₅₆H₉₀O₁₉
• MW: 1067.30242013931
• CID: 4671394
• PubChem ID: 10748641
• Update Time: 2024-11-26

Otophylloside B 4'''-O-Beta-D-Cymaropyranoside Chemical and Physical Properties

Names and Identifiers

• Otophylloside B 4'''-O-β-D-cymaropyranoside
• Otophylloside B 4'''-O-beta-D-cymaropyranoside
• [(3S,8S,9R,10R,12R,13S,14R,17S)-17-Acetyl-8,14,17-trihydroxy-3-[(2R,4S,5R,6R)-5-[(2S,4S,5R,6R)-5-[(2S,4R,5R,6R)-5-[(2S,4S,5R,6R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-10,13-dimethyl-1,2,3,4,7,9,11,12,15,16-decahydrocyclopenta[a]phenanthren-12-yl] (E)-3,4-dimethylpent-2-enoate
• 171422-85-8
• Otophylloside B 4/'/'/'-O-beta-D-cymaropyranoside
• AKOS040762152
• Otophylloside B 4'''-O-Beta-D-Cymaropyranoside

• Inchi： 1S/C56H90O19/c1-28(2)29(3)21-43(58)72-42-27-41-52(9)17-16-36(22-35(52)15-18-55(41,61)56(62)20-19-54(60,34(8)57)53(42,56)10)71-44-24-38(64-12)49(31(5)68-44)74-46-26-40(66-14)51(33(7)70-46)75-47-25-39(65-13)50(32(6)69-47)73-45-23-37(63-11)48(59)30(4)67-45/h15,21,28,30-33,36-42,44-51,59-62H,16-20,22-27H2,1-14H3/b29-21+/t30-,31-,32-,33-,36+,37+,38+,39-,40+,41-,42-,44+,45+,46+,47+,48-,49-,50-,51-,52+,53-,54-,55+,56-/m1/s1
• InChI Key： YUDOHRCAEPBFBO-REVHYHNYSA-N
• SMILES： O[C@]12CC[C@@](C(C)=O)([C@@]1(C)[C@@H](C[C@@H]1[C@@]3(C)CC[C@@H](CC3=CC[C@@]21O)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O)OC)OC)OC)OC)OC(/C=C(\C)/C(C)C)=O)O

Computed Properties

• Exact Mass: 1066.60763064g/mol
• Monoisotopic Mass: 1066.60763064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 75
• Rotatable Bond Count: 17
• Complexity: 2070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 24
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 235
• XLogP3: 4.1

Experimental Properties

• Color/Form: Powder

Otophylloside B 4'''-O-Beta-D-Cymaropyranoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

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